Cas no 2764728-64-3 (1-Bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene)

• Product Name: 1-Bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene
• CAS No: 2764728-64-3
• MF: C₁₄H₁₂BrFO₂
• MW: 311.146286964417
• CID: 6795460
• PubChem ID: 164891837
• Update Time: 2025-05-19

1-Bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• MFCD34757109
• 1-Bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene
• 2764728-64-3

• Inchi： 1S/C14H12BrFO2/c1-17-14-8-12(6-7-13(14)15)18-9-10-2-4-11(16)5-3-10/h2-8H,9H2,1H3
• InChI Key： TVMQUVDBZAHKRE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)OCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 310.00047g/mol
• Monoisotopic Mass: 310.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene

1-Bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene: A Comprehensive Overview

1-Bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene, also known by its CAS number 2764728-64-3, is a highly specialized organic compound with a complex aromatic structure. This compound is characterized by the presence of a bromine atom, a methoxy group, and a fluoroalkyl ether substituent. Its unique combination of functional groups makes it an interesting subject for both academic research and industrial applications.

The structure of 1-bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene consists of a central benzene ring with three substituents: a bromine atom at position 1, a methoxy group at position 2, and a fluoroalkyl ether group at position 4. The fluoroalkyl ether group is derived from 4-fluorobenzyl alcohol, which adds an additional layer of complexity to the molecule. This compound belongs to the broader class of substituted phenols and ethers, which are widely studied in organic chemistry due to their versatile reactivity and potential applications in drug design, materials science, and catalysis.

Recent studies have highlighted the importance of 1-bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory, antitumor, or antimicrobial properties. For instance, the bromine atom in the molecule can serve as an electrophilic site for nucleophilic substitution reactions, enabling the introduction of various functional groups that could enhance its pharmacological activity.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. The presence of electron-withdrawing groups like bromine and fluorine can influence the electronic properties of the molecule, making it suitable for use in organic electronics or as a building block for advanced materials such as conductive polymers or OLEDs (organic light-emitting diodes). Recent advancements in synthetic methodologies have made it easier to prepare this compound on a larger scale, facilitating its exploration in these emerging fields.

The synthesis of 1-bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the bromination of a substituted phenol derivative followed by etherification with 4-fluorobenzyl alcohol. This process often requires the use of catalysts or phase-transfer agents to ensure high yields and purity. Researchers have also explored alternative routes using microwave-assisted synthesis or continuous-flow reactors to optimize the production process.

The physical properties of this compound are influenced by its molecular structure. It has a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to conjugation within the aromatic ring system, which can be useful for analytical purposes such as quantification or identification.

In terms of stability, 1-bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene is generally stable under normal storage conditions but may undergo degradation under harsh conditions such as prolonged exposure to light or strong oxidizing agents. Proper handling and storage practices are essential to maintain its integrity and ensure safe use in laboratory settings.

The latest research on this compound has focused on its potential as an intermediate in natural product synthesis. Scientists have demonstrated that it can be used to construct complex polycyclic structures found in certain plant-derived alkaloids. This application underscores its versatility as a building block for constructing biologically active molecules with intricate architectures.

In conclusion, 1-bromo-4-((4-fluorobenzyl)oxy)-2-methoxybenzene is a fascinating compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers working in medicinal chemistry, materials science, and synthetic organic chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial innovation.